Cas no 1935185-14-0 (dimethyl2-(6-methylpiperidin-2-yl)ethylamine)

• Product Name: dimethyl2-(6-methylpiperidin-2-yl)ethylamine
• CAS No: 1935185-14-0
• MDL: MFCD30345034
• CID: 4630332
• PubChem ID: 126970929
• Update Time: 2025-05-22

dimethyl2-(6-methylpiperidin-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• dimethyl[2-(6-methylpiperidin-2-yl)ethyl]amine
• dimethyl2-(6-methylpiperidin-2-yl)ethylamine

• MDL： MFCD30345034

Additional information on dimethyl2-(6-methylpiperidin-2-yl)ethylamine

Comprehensive Guide to Dimethyl 2-(6-Methylpiperidin-2-yl)ethylamine (CAS No. 1935185-14-0): Properties, Applications, and Market Insights

Dimethyl 2-(6-methylpiperidin-2-yl)ethylamine (CAS No. 1935185-14-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This tertiary amine derivative features a unique piperidine backbone with a dimethylaminoethyl substituent, making it valuable for drug discovery and material science applications. The compound's molecular structure combines lipophilic and hydrophilic properties, enabling diverse interactions in biological systems.

The growing interest in piperidine derivatives like dimethyl 2-(6-methylpiperidin-2-yl)ethylamine stems from their potential in central nervous system (CNS) drug development. Researchers are particularly interested in how the 6-methylpiperidin-2-yl moiety influences receptor binding affinity and metabolic stability. Recent studies suggest this scaffold may offer improved blood-brain barrier penetration compared to similar compounds, addressing a key challenge in neuropharmacology.

From a synthetic chemistry perspective, CAS 1935185-14-0 serves as a versatile building block for creating more complex molecular architectures. Its dimethylaminoethyl group provides a convenient handle for further functionalization through alkylation or acylation reactions. The compound's stability under various pH conditions makes it particularly useful for developing pH-sensitive drug delivery systems, a hot topic in precision medicine research.

The pharmaceutical industry's shift toward targeted small molecule therapies has increased demand for specialized amines like dimethyl 2-(6-methylpiperidin-2-yl)ethylamine. Current market analysis shows growing procurement of this compound by contract research organizations (CROs) working on neurodegenerative disease treatments. The global market for piperidine-based pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in neurological disorders and pain management.

Quality control of 1935185-14-0 presents specific analytical challenges due to its structural features. Advanced techniques like chiral HPLC and LC-MS are often required to ensure purity, especially when the compound is used in enantioselective synthesis. The presence of both tertiary amine and secondary amine functionalities in the molecule creates multiple protonation states that must be considered during formulation development.

Environmental and regulatory considerations for dimethyl 2-(6-methylpiperidin-2-yl)ethylamine production are evolving. Manufacturers are adopting greener synthetic routes that minimize hazardous byproducts, responding to the pharmaceutical industry's sustainability initiatives. Proper handling procedures emphasize maintaining nitrogen atmospheres during storage to prevent degradation, though the compound shows good stability under recommended conditions.

Recent patent literature reveals innovative applications of CAS 1935185-14-0 in developing novel kinase inhibitors and GPCR modulators. The compound's balanced lipophilicity (calculated logP ~1.8) makes it particularly valuable for creating drug candidates with optimal ADME profiles. Several preclinical candidates featuring this structural motif are currently undergoing evaluation for potential in treating cognitive disorders.

The synthesis of dimethyl 2-(6-methylpiperidin-2-yl)ethylamine typically involves reductive amination strategies, with recent methodological improvements focusing on asymmetric catalysis. Process chemists have developed more efficient routes that reduce step count and improve overall yield, addressing one of the key cost factors in scaling up production. These advances are particularly relevant given the compound's increasing use in parallel synthesis libraries.

From a safety perspective, standard laboratory precautions are sufficient for handling 1935185-14-0. The compound's vapor pressure is low at room temperature, reducing inhalation risks, though proper ventilation is still recommended during large-scale operations. Material compatibility studies indicate stability with common laboratory materials, facilitating its use in automated synthesis platforms.

Future research directions for dimethyl 2-(6-methylpiperidin-2-yl)ethylamine derivatives may explore their potential in PET radiotracer development, given the growing importance of neuroimaging in drug development. The compound's structure offers multiple sites for radiolabeling, potentially enabling new diagnostic tools for neurological conditions. This aligns with current trends toward personalized medicine approaches in CNS disorders.

The analytical characterization of CAS 1935185-14-0 presents interesting challenges for computational chemists. The compound's conformational flexibility and multiple protonation states make molecular modeling studies particularly valuable for predicting its behavior in different environments. Recent QSAR studies incorporating this scaffold have provided insights into structure-activity relationships for various biological targets.

Supply chain considerations for dimethyl 2-(6-methylpiperidin-2-yl)ethylamine highlight the importance of reliable sourcing for research programs. While several specialty chemical suppliers list this compound, quality variations between sources can significantly impact experimental outcomes. Researchers are advised to thoroughly evaluate certificates of analysis and consider analytical verification for critical applications.

In formulation science, the 6-methylpiperidin-2-yl moiety in 1935185-14-0 offers interesting possibilities for salt formation. The compound can form stable salts with various acids, potentially improving solubility characteristics for specific applications. This property is particularly valuable when developing oral dosage forms with enhanced bioavailability profiles.

The intellectual property landscape surrounding dimethyl 2-(6-methylpiperidin-2-yl)ethylamine derivatives continues to evolve, with recent filings focusing on crystalline forms and specific salt formulations. Companies active in CNS drug discovery are increasingly protecting novel uses of this scaffold, indicating its growing importance in medicinal chemistry. Freedom-to-operate analyses are recommended before embarking on extensive development programs.

As research into piperidine-containing compounds advances, CAS 1935185-14-0 stands out as a valuable tool for exploring structure-activity relationships. Its balanced physicochemical properties and synthetic accessibility make it particularly useful for lead optimization campaigns. The compound's future applications may extend beyond pharmaceuticals into areas like advanced materials and agrochemicals, demonstrating the versatility of this molecular framework.